(E)-N-(benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-(3-nitrophenyl)acrylamide hydrochloride

• IUPAC Name: (E)-N-(1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)-3-(3-nitrophenyl)prop-2-enamide;hydrochloride
• InChI: InChI=1S/C22H22N4O4S.ClH/c27-21(9-8-17-4-3-5-18(16-17)26(28)29)25(11-10-24-12-14-30-15-13-24)22-23-19-6-1-2-7-20(19)31-22;/h1-9,16H,10-15H2;1H/b9-8+
• InChI Key: UEJKTINTOIWXHO-HRNDJLQDSA-N
• Canonical SMILES: C1COCCN1CCN(C2=NC3=CC=CC=C3S2)C(=O)C=CC4=CC(=CC=C4)[N+](=O)[O-].Cl
• Isomeric SMILES: C1COCCN1CCN(C2=NC3=CC=CC=C3S2)C(=O)/C=C/C4=CC(=CC=C4)[N+](=O)[O-].Cl
• Molecular Formula: C22H23ClN4O4S
• Molecular Weight: 475.0 g/mol
• CAS No.: 1217236-48-0

Description

(E)-N-(benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)-3-(3-nitrophenyl)acrylamide hydrochloride is a useful research compound. Its molecular formula is C22H23ClN4O4S and its molecular weight is 474.96. The purity is usually 95%.
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Scientific Research Applications

Cognitive Enhancer Properties

One study explored the effects of a cognitive enhancer related to the given compound on sodium nitroprusside-induced cytotoxicity in cultured rat astrocytes. The compound was found to prevent mitochondrial dysfunction and cell injury, suggesting a protective effect against toxicity mediated by sodium nitroprusside in astrocytes (Phuagphong et al., 2004).

Antimicrobial and Anticancer Activity

Another research focused on synthesizing benzimidazoles containing a piperazine or morpholine skeleton at the C-6 position as glucosidase inhibitors with antioxidant activity. These compounds, due to their structure, have shown potential in vitro antioxidant activities and glucosidase inhibition, with some demonstrating very high scavenging activity (Özil et al., 2018).

Anticancer Properties

Research on quinazolines, which share structural features with the specified compound, highlighted a derivative's effective cytotoxic and antiproliferative activity against the human tumor cell line HeLa. This study provides insights into the potential anticancer applications of such derivatives (Ovádeková et al., 2005).

Synthesis and Characterization

Studies have also focused on the synthesis and characterization of related compounds for various applications, including their antimicrobial and antitumor properties. For example, research on the synthesis of N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides evaluated their anticancer activity, demonstrating that such compounds are promising for the search for new anticancer agents (Horishny et al., 2020).